Cas no 82799-40-4 (2-[[2-(oleoylamino)ethyl]amino]ethyl oleate)

• Product name: 2-[[2-(oleoylamino)ethyl]amino]ethyl oleate
• CAS No: 82799-40-4
• MF: C₄₀H₇₆N₂O₃
• MW: 633.04305267334
• CID: 988188
• PubChem ID: 6432937

2-[[2-(oleoylamino)ethyl]amino]ethyl oleate Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(oleoylamino)ethyl]amino]ethyl oleate
• 2-[2-(octadec-9-enoylamino)ethylamino]ethyl octadec-9-enoate
• 82799-40-4
• NS00060361
• 2-((2-(Oleoylamino)ethyl)amino)ethyl oleate
• EINECS 280-037-9
• ILHHSNJWQFFKQW-CLFAGFIQSA-N

• Inchi： InChI=1S/C40H76N2O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(43)42-36-35-41-37-38-45-40(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,41H,3-16,21-38H2,1-2H3,(H,42,43)/b19-17-,20-18-
• InChI Key： ILHHSNJWQFFKQW-CLFAGFIQSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)NCCNCCOC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 632.58559429g/mol
• Monoisotopic Mass: 632.58559429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 67.4Ų